Cas no 1807156-32-6 (3-Bromo-4-fluoropyridine-2-acetic acid)

• Product Name: 3-Bromo-4-fluoropyridine-2-acetic acid
• CAS No: 1807156-32-6
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4900880
• Update Time: 2025-05-27

3-Bromo-4-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoropyridine-2-acetic acid

• Inchi： 1S/C7H5BrFNO2/c8-7-4(9)1-2-10-5(7)3-6(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： CSIGCOGKFXHYQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-4-fluoropyridine-2-acetic acid

Comprehensive Overview of 3-Bromo-4-fluoropyridine-2-acetic acid (CAS No. 1807156-32-6)

3-Bromo-4-fluoropyridine-2-acetic acid (CAS No. 1807156-32-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a bromine and fluorine substitution pattern, making it a versatile building block for drug discovery. Its molecular structure combines a carboxylic acid functionality with halogenated aromatic rings, enabling diverse applications in medicinal chemistry and material science.

Recent studies highlight the growing demand for fluorinated pyridines like 3-Bromo-4-fluoropyridine-2-acetic acid due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "synthesis of bromo-fluoropyridine derivatives" or "applications of halogenated pyridine acetic acids," reflecting its significance in developing kinase inhibitors and antimicrobial agents. The compound's CAS No. 1807156-32-6 is often queried in patent databases, underscoring its industrial relevance.

From a synthetic perspective, 3-Bromo-4-fluoropyridine-2-acetic acid serves as a key intermediate for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. Its electron-withdrawing groups (bromine and fluorine) facilitate regioselective functionalization, a topic frequently explored in "pyridine C-H activation" studies. The compound's crystalline form and solubility profile (often searched as "solubility of 3-Bromo-4-fluoropyridine-2-acetic acid") make it suitable for formulation development.

Environmental and regulatory considerations are increasingly important for halogenated compounds. While 3-Bromo-4-fluoropyridine-2-acetic acid is not classified as hazardous under current guidelines, researchers actively investigate "green chemistry approaches for pyridine derivatives" to align with sustainability trends. The compound's degradation pathways and ecotoxicity profile remain areas of active exploration in academic literature.

Analytical characterization of CAS No. 1807156-32-6 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry – techniques commonly referenced in "quality control of fluoropyridine intermediates" searches. The compound's melting point and stability under various pH conditions are critical parameters for industrial scale-up, as evidenced by frequent queries about "storage conditions for bromo-fluoropyridine compounds."

In drug discovery, the acetic acid moiety of 3-Bromo-4-fluoropyridine-2-acetic acid enables facile conjugation with biologics, addressing popular search terms like "pyridine linkers for ADC development." Its role in designing PET radiotracers (due to fluorine-18 compatibility) and metal-organic frameworks (MOFs) further expands its utility across interdisciplinary fields.

Market trends indicate rising interest in custom synthesis of 1807156-32-6, particularly for fragment-based drug design. Queries such as "price estimation for gram-scale fluoropyridine acids" and "suppliers of rare pyridine building blocks" reflect its commercial importance. The compound's patent landscape shows consistent filings in anticancer and CNS-targeting therapeutic areas since 2020.

Future research directions for 3-Bromo-4-fluoropyridine-2-acetic acid may explore its potential in catalysis (as ligand precursors) and electronic materials, aligning with emerging searches for "pyridines in OLED applications." Continuous optimization of its synthetic routes (e.g., via flow chemistry) remains a priority to meet the demand for high-purity pharmaceutical intermediates.